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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical stability
of Celecoxib-d3, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID)
Celecoxib. Understanding the stability profile of active pharmaceutical ingredients (APIs) is
paramount for the development of safe, effective, and robust drug products. This document
outlines the anticipated stability of Celecoxib-d3 based on available data for Celecoxib and the
known effects of deuteration, details relevant experimental protocols for stability assessment,
and presents key physicochemical properties.

Introduction to Celecoxib-d3 and the Significance of
Deuteration

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor used to treat pain and
inflammation. Celecoxib-d3 is a stable isotope-labeled version of Celecoxib where three
hydrogen atoms on the methyl group have been replaced with deuterium. This substitution is
not expected to alter the pharmacological activity of the molecule but can significantly impact its
metabolic stability. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-
H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450
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(CYP) enzymes responsible for metabolism. This "kinetic isotope effect" can lead to a reduced

rate of metabolism, potentially resulting in a longer half-life and altered pharmacokinetic profile

compared to the non-deuterated parent drug. While specific stability data for Celecoxib-d3 is

limited in publicly available literature, its stability profile is expected to be broadly similar to that

of Celecoxib, with potential enhancements in metabolic stability.

Physicochemical Properties

A summary of the key physicochemical properties of Celecoxib and Celecoxib-d3 is presented

in Table 1. These properties are fundamental to understanding the drug's behavior in various

formulations and under different environmental conditions.

Property Celecoxib Celecoxib-d3 Reference
4-[5-[4-
4-[5-(4- _ _
(trideuteriomethyl)phe
methylphenyl)-3- 13
n --
) (trifluoromethyl)-1H- y
Chemical Name (trifluoromethyl)pyrazo  N/A
pyrazol-1- 1
yl]benzenesulfonamid )
yllbenzenesulfonamid
e
e
Molecular Formula C17H14F3N302S C17H11D3F3N302S N/A
Molecular Weight 381.37 g/mol 384.41 g/mol N/A
White to off-white White to off-white
Appearance ) ] N/A
crystalline powder solid
Not explicitly reported,
Melting Point 157-159 °C expected to be similar ~ N/A
to Celecoxib
Practically insoluble in
N water; soluble in Soluble in DMSO and
Solubility N/A

methanol, ethanol,

and acetone

Methanol

Chemical Stability Profile
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The chemical stability of an API is its ability to resist chemical change or degradation under
various environmental conditions. Forced degradation studies are crucial for identifying
potential degradation products and pathways, and for developing stability-indicating analytical
methods. While specific forced degradation data for Celecoxib-d3 is not readily available, the
degradation profile is anticipated to mirror that of Celecoxib.

Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the drug substance to conditions
more severe than accelerated stability testing. This helps to elucidate the intrinsic stability of
the molecule. Based on studies of Celecoxib, the following conditions are recommended for
forced degradation testing of Celecoxib-d3.

Table 2: Summary of Anticipated Degradation of Celecoxib-d3 under Forced Conditions

. Typical Reagents and Anticipated Outcome for
Stress Condition . .
Conditions Celecoxib-d3

Significant degradation

Acid Hydrolysis 0.1 M HCI at 60°C for 24 hours
expected.
) 0.1 M NaOH at 60°C for 24 Significant degradation
Base Hydrolysis
hours expected.

o ) 3% H202 at room temperature Significant degradation
Oxidative Degradation
for 24 hours expected.

) Solid drug at 105°C for 24 o )
Thermal Degradation h Minimal degradation expected.
ours

Photostabilit Exposure to UV light (254 nm) Potential for some
otostabili
Y and cool white fluorescent light  degradation.

Experimental Protocols

Detailed methodologies are essential for reproducible stability studies. The following are
representative protocols for conducting forced degradation and stability-indicating analysis of
Celecoxib-d3, adapted from established methods for Celecoxib.
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Forced Degradation Experimental Workflow
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An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12412705/docs#the-physical-and-chemical-stability-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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